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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the network architecture that powers Meta
Platforms' vast suite of applications. Understanding the design and operation of such a large-
scale network can offer insights into the principles of distributed systems, data management,
and resilient infrastructure, concepts that are increasingly relevant in data-intensive scientific
research and drug development. While the core subject is network engineering, the
methodologies for ensuring reliability and performance at scale are analogous to the rigorous
protocols required in experimental and computational science.

Executive Summary

Meta's global network is a complex and highly sophisticated ecosystem designed for massive
scale, high availability, and low latency. It is fundamentally composed of three main
components: the Data Center Network (Fabric), the Global Backbone Network, and the Edge
Network. This infrastructure connects billions of users to Meta's services and facilitates the
massive internal data movement required for Al training, data analytics, and service delivery.
The primary public-facing network is identified by the Autonomous System Number (ASN)
AS32934.

Regarding AS1928370, extensive searches of public routing databases and network
information sources have yielded no information. This suggests that AS1928370 is not a
publicly routed Autonomous System and is not publicly associated with Meta Platforms.
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Therefore, this guide will focus on the known and publicly documented aspects of Meta's
network architecture.

Meta's Global Infrastructure: A Quantitative
Overview

Meta's physical infrastructure is distributed globally to ensure a responsive and reliable user
experience. The following tables summarize the key quantitative aspects of their network

footprint.
Infrastructure Component Quantity Notes
Includes operational and
Data Center Campuses 30+ announced campuses
worldwide.[1]
) Spanning the United States,
Data Center Locations 22+ ) .
Europe, and Asia-Pacific.[2]
Includes 80 operational and 31
Total Data Centers 112 ] o
upcoming facilities.[3]
] o ) These edge locations bring
Points of Presence (PoPs) 154 cities in 67 countries
Meta's network closer to users.
) The main identifier for Meta's
Primary ASN AS32934

network on the public internet.

Core Network Architecture

Meta's network can be logically divided into the data center, the backbone connecting these
data centers, and the edge where it connects to the rest of the internet.

Data Center Network: The Fabric

Within its data centers, Meta employs a high-performance, non-oversubscribed network

topology known as the "data center fabric." This design has evolved from an earlier "four-post
cluster architecture to a more scalable and resilient spine-and-pod (or Clos) topology.
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The key characteristics of the data center fabric are:

o Layer 3 Design: The network operates at Layer 3 (the network layer), utilizing Border
Gateway Protocol (BGP) as its primary routing protocol. This simplifies the design and
improves scalability compared to traditional Layer 2 networks.

e Spine and Pods: The architecture consists of "pods," which are units of servers and their top-
of-rack (TOR) switches, and multiple "spine"” planes that interconnect all the pods. This
allows for massive east-west (server-to-server) bandwidth, which is critical for Meta's
distributed applications and Al workloads.

o ECMP for Load Balancing: Equal-Cost Multi-Path (ECMP) routing is used extensively to
distribute traffic across multiple available paths, maximizing bandwidth utilization and
providing resilience to link failures.

Meta's Data Center Fabric (Clos) Topology

Global Backbone Network

Meta's data centers are interconnected by a massive private wide-area network (WAN) known
as the Backbone. This network is engineered to handle terabits of traffic per second and is
composed of two distinct parts:

o Express Backbone (EBB): This is a high-capacity, highly engineered network specifically for
data center-to-data center traffic. EBB is optimized for the massive data replication and Al
training workloads that are internal to Meta's infrastructure. It uses a custom software stack,
including the Open/R routing protocol and a centralized traffic engineering controller, to
manage traffic flow and ensure high performance.

» Classic Backbone (CBB): This network handles traffic between Meta's data centers and its
Points of Presence (PoPs) worldwide. It is the network that connects Meta's services to the
global internet and its peering partners.
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Meta's Global Backbone and Edge Network

Peering and Connectivity: AS32934

Meta's network, under AS32934, engages in extensive peering with other internet service
providers (ISPs) and content delivery networks (CDNs). Peering is the practice of
interconnecting networks to exchange traffic directly, without paying a third party to carry the
traffic across the internet. This is crucial for large content providers like Meta to ensure low-
latency, high-bandwidth connections to their users.
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Peering and Connectivity Data for
AS32934

Meta peers with hundreds of other networks

) ) ) globally at major Internet Exchange Points
Peering Relationships )
(IXPs) and through private network

interconnects (PNIs).

The traffic ratio is heavily outbound, meaning
Traffic Ratio Meta sends significantly more data to other

networks than it receives.

Geographic Scope Global.

"Experimental Protocols": Network Monitoring and
Analysis

In the context of network engineering, "experimental protocols” can be understood as the
methodologies and tools used to monitor, analyze, and ensure the performance and reliability
of the network. Meta has developed several sophisticated in-house tools for this purpose.
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Tool/Methodology

Description

NetNORAD

A system that treats the network as a "black
box" and uses end-to-end probing to measure
packet loss and latency. Servers constantly
send and receive probe packets to each other,
and the collected statistics are used to infer
network failures independently of device-level

monitoring.

Millisampler

A lightweight, eBPF-based tool for fine-grained
network traffic analysis. It allows engineers to
observe and debug network performance at
millisecond timescales, which is crucial for
identifying and addressing microbursts and
other transient network issues that can impact

application performance.

FBAR (Facebook Auto-Remediation)

An automated system that detects hardware
and connectivity failures and executes
customizable remediation actions to fix them.
This allows Meta to manage hardware failures

at scale with minimal service disruption.

Network SLOs

Meta defines Network Service Level Objectives
(SLOs) which are the minimum network
requirements for a good user experience. These
SLOs are used to evaluate network
performance and identify areas for

improvement.

The workflow for detecting and mitigating a network issue can be visualized as follows:
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Network Issue Detection and Remediation Workflow

Conclusion

Meta Platforms' network is a testament to the principles of scalable, resilient, and high-
performance infrastructure design. By employing a disaggregated, software-defined approach
in their data centers and a robust, multi-faceted global backbone, Meta can deliver its services
to a global user base while continuously innovating in areas like Al and virtual reality. The
sophisticated monitoring and automation systems in place are critical for maintaining the health
of this massive network, providing valuable lessons in the operational management of large-
scale distributed systems. For researchers and scientists in data-intensive fields, the
architectural principles and operational methodologies of Meta's network offer a compelling
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case study in building and maintaining the digital infrastructure required for modern scientific
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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